2-amino-N-cyclopropyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide

• IUPAC Name: 2-amino-N-cyclopropyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C14H20N2OS/c15-13-12(14(17)16-9-7-8-9)10-5-3-1-2-4-6-11(10)18-13/h9H,1-8,15H2,(H,16,17)
• InChI Key: KHJWXZXJBCNUNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2=C(CC1)C(=C(S2)N)C(=O)NC3CC3
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol
• CAS No.: 590357-09-8

Description

2-amino-N-cyclopropyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C14H20N2OS and its molecular weight is 264.39. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Applications

2-Amino-N-cyclopropyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide has been explored for its antimycobacterial properties. Specifically, derivatives of this compound were synthesized and evaluated against Mycobacterium tuberculosis, showing significant activity, with certain derivatives exhibiting more potency than standard drugs like Ethambutol and Ciprofloxacin (Nallangi et al., 2014).

Antibiotic and Antimicrobial Applications

This compound has also been used as a precursor for synthesizing new antibiotic and antibacterial drugs. The synthesized compounds demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, highlighting their potential as new therapeutic agents (Ahmed, 2007).

Anti-Inflammatory and Antioxidant Activities

Furthermore, the compound and its derivatives have been assessed for anti-inflammatory and antioxidant activities. They were compared with standard drugs like ibuprofen and ascorbic acid, showcasing promising results in in vitro studies (Kumar et al., 2008).

Allosteric Modulation of Receptors

In the realm of neurological research, derivatives of this compound have been evaluated as potential allosteric modulators of the A1 adenosine receptor, a target with implications in various neurological processes. The studies involved exploring the structure-activity relationships of the derivatives, providing insights into their interaction with the receptor and modulating effects (Aurelio et al., 2011).

Pharmaceutical Synthesis and Biological Evaluation

The compound's derivatives have been actively researched for various pharmacological activities, including antiarrhythmic, serotonin antagonist, and antianxiety activities. The synthesis, characterization, and pharmacological assessment of these derivatives reveal their high activity and potential as therapeutic agents in the respective domains (Amr et al., 2010).